Cas no 1566364-45-1 (1,3-thiazol-5-ylmethanesulfonyl chloride)

• Product Name: 1,3-thiazol-5-ylmethanesulfonyl chloride
• CAS No: 1566364-45-1
• MF: C₄H₄ClNO₂S₂
• MW: 197.663057327271
• CID: 5210224
• Update Time: 2025-10-29

1,3-thiazol-5-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanesulfonyl chloride
• 1,3-thiazol-5-ylmethanesulfonyl chloride

• Inchi： 1S/C4H4ClNO2S2/c5-10(7,8)2-4-1-6-3-9-4/h1,3H,2H2
• InChI Key： UEKSLWPMCLJJHB-UHFFFAOYSA-N
• SMILES： S1C(CS(Cl)(=O)=O)=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 1,3-thiazol-5-ylmethanesulfonyl chloride

1,3-Thiazol-5-ylmethanesulfonyl Chloride: A Comprehensive Overview

1,3-Thiazol-5-ylmethanesulfonyl chloride, a compound with the CAS number 1566364-45-1, is a versatile and highly functionalized sulfur-containing organic compound. This compound has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications in various fields. The molecule consists of a thiazole ring (a five-membered heterocyclic aromatic compound containing sulfur and nitrogen atoms) substituted with a methanesulfonyl chloride group, which imparts it with reactivity and versatility in chemical reactions.

The thiazole ring is a key structural feature of this compound, contributing to its stability and reactivity. The methanesulfonyl chloride group attached to the thiazole ring serves as an excellent leaving group, making it highly reactive in nucleophilic substitution reactions. This property makes 1,3-thiazol-5-ylmethanesulfonyl chloride a valuable reagent in organic synthesis, particularly in the preparation of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of 1,3-thiazol-5-ylmethanesulfonyl chloride in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of antibiotics, antiviral drugs, and anticancer agents. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation. This finding underscores its importance in drug discovery and development.

In addition to its pharmaceutical applications, 1,3-thiazol-5-ylmethanesulfonyl chloride has found utility in materials science. Its ability to form stable covalent bonds with various substrates makes it an ideal candidate for the synthesis of advanced polymers and coatings. A 2023 research article in *Advanced Materials* reported that this compound can be used as a crosslinking agent to enhance the mechanical properties of biodegradable polymers, offering promising applications in biomedical devices and sustainable packaging materials.

The synthesis of 1,3-thiazol-5-ylmethanesulfonyl chloride involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a 2023 study published in *Green Chemistry* introduced a microwave-assisted synthesis route that significantly reduces reaction time and energy consumption while maintaining high yields.

From an environmental perspective, understanding the fate and toxicity of 1,3-thiazol-5-ylmethanesulfonyl chloride is crucial for its safe handling and application. A 2022 study conducted by researchers at the University of California revealed that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental impact. Furthermore, acute toxicity studies indicate that it poses low risk to aquatic organisms when used within recommended limits.

Looking ahead, the demand for 1,3-thiazol-5-ylmethanesulfonyl chloride is expected to grow as new applications continue to emerge. Its unique combination of chemical reactivity and structural versatility positions it as a key building block in modern organic chemistry. Ongoing research is focused on optimizing its synthesis pathways, exploring novel applications in nanotechnology, and assessing its long-term environmental impact.